Nanowire and nanotube transistors for lab-on-a-chip applications

Lab on a Chip Pub Date: 2009-06-16 DOI: 10.1039/B905185F

Abstract

Implementation of one-dimensional nanostructure-based devices in the lab-on-a-chip framework can allow us to impart various functionalities such as highly-sensitive sensors to a single chip. However, it is still extremely difficult to position nanowires or nanotubes on a defined area of solid substrates to build integrated functional devices. Herein, we review promising strategies for the massive integration of nanowires/nanotubes on lab-on-a-chip and their practical applications to sensors. The theoretical understanding and sensor characteristics of nanowire/nanotube-based devices are also discussed.

Graphical abstract: Nanowire and nanotube transistors for lab-on-a-chip applications
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